Cas no 144002-85-7 (N-Hexyl-N,N-dimethylhexan-1-aminium acetate)

N-Hexyl-N,N-dimethylhexan-1-aminium acetate structure
144002-85-7 structure
Product Name:N-Hexyl-N,N-dimethylhexan-1-aminium acetate
CAS No:144002-85-7
MF:C16H35NO2
MW:273.454605340958
CID:2777004
Update Time:2023-08-07

N-Hexyl-N,N-dimethylhexan-1-aminium acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanaminium, N-hexyl-N,N-dimethyl-, acetate
    • N-Hexyl-N,N-dimethylhexan-1-aminium acetate
    • Inchi: 1S/C14H32N.C2H4O2/c1-5-7-9-11-13-15(3,4)14-12-10-8-6-2;1-2(3)4/h5-14H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: CFHXJHPHQBHBRF-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](C)(C)(CCCCCC)CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 141
  • Topological Polar Surface Area: 40.1
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